Cas no 182209-97-8 (2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5R,9aS,9bS,11R)-rel-(+)-)

• Product Name: 2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5R,9aS,9bS,11R)-rel-(+)-
• CAS No: 182209-97-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 226104
• PubChem ID: 102003051
• Update Time: 2024-03-01

2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5R,9aS,9bS,11R)-rel-(+)- Chemical and Physical Properties

Names and Identifiers

• 2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5R,9aS,9bS,11R)-rel-(+)-
• (+)-Isobubbialine
• 2H-5,9b-Ethanofuro[3,2-g]indolizin-2-one,4,5,7,8,9,9a-hexahydro-11-hydroxy-, (5a,9aa,9ba,11R*)-(+)-
• Isobubbialine
• 182209-97-8
• DTXSID501336479

• Inchi： 1S/C12H15NO3/c14-9-6-12-7(5-11(15)16-12)4-8(9)13-3-1-2-10(12)13/h5,8-10,14H,1-4,6H2/t8-,9-,10+,12+/m0/s1
• InChI Key： LXHGRIAYJAHNHR-UXCLJVHYSA-N
• SMILES： O1C(C=C2C[C@H]3[C@H](C[C@@]12[C@H]1CCCN13)O)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives